Cas no 2361727-26-4 (2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1))
2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1)
-
- Inchi: 1S/C6H11F2NO.ClH/c7-6(8)1-2-10-4-5(6)3-9;/h5H,1-4,9H2;1H
- InChI Key: CQWSCOFFJWRQPQ-UHFFFAOYSA-N
- SMILES: C(C1COCCC1(F)F)N.Cl
2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7427848-0.05g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 0.05g |
$268.0 | 2025-03-11 | |
| Enamine | EN300-7427848-0.1g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 0.1g |
$400.0 | 2025-03-11 | |
| Enamine | EN300-7427848-0.25g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 0.25g |
$572.0 | 2025-03-11 | |
| Enamine | EN300-7427848-0.5g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 0.5g |
$902.0 | 2025-03-11 | |
| Enamine | EN300-7427848-1.0g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 1.0g |
$1157.0 | 2025-03-11 | |
| Enamine | EN300-7427848-2.5g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 2.5g |
$2268.0 | 2025-03-11 | |
| Enamine | EN300-7427848-5.0g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 5.0g |
$3355.0 | 2025-03-11 | |
| Enamine | EN300-7427848-10.0g |
(4,4-difluorooxan-3-yl)methanamine hydrochloride |
2361727-26-4 | 95.0% | 10.0g |
$4974.0 | 2025-03-11 | |
| 1PlusChem | 1P028NJH-50mg |
(4,4-difluorooxan-3-yl)methanaminehydrochloride |
2361727-26-4 | 95% | 50mg |
$382.00 | 2024-05-23 | |
| 1PlusChem | 1P028NJH-100mg |
(4,4-difluorooxan-3-yl)methanaminehydrochloride |
2361727-26-4 | 95% | 100mg |
$557.00 | 2024-05-23 |
2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1)
Comprehensive Overview of 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) (CAS No. 2361727-26-4)
The compound 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) (CAS No. 2361727-26-4) is a fluorinated derivative of pyran, a six-membered heterocyclic ring containing oxygen. This hydrochloride salt form is widely utilized in pharmaceutical and agrochemical research due to its unique structural properties and potential biological activity. The presence of difluorotetrahydro groups enhances its stability and bioavailability, making it a valuable intermediate in drug discovery.
In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 4,4-difluorotetrahydro derivatives due to their ability to mimic metabolic stability and improve drug efficacy. The CAS No. 2361727-26-4 compound has garnered attention for its potential role in developing novel therapeutics targeting neurological and inflammatory disorders, aligning with current trends in precision medicine.
From a synthetic chemistry perspective, 2H-Pyran-3-methanamine derivatives are often explored for their versatility in organic transformations. The hydrochloride (1:1) salt form ensures better solubility and handling, which is critical for laboratory and industrial-scale applications. This compound’s molecular framework also allows for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.
Environmental and regulatory considerations are increasingly influencing the development of fluorinated compounds. The 4,4-difluorotetrahydro moiety in CAS No. 2361727-26-4 is designed to minimize ecological impact while maintaining high efficacy. This balance is a key focus for modern green chemistry initiatives, addressing concerns about persistent organic pollutants (POPs) and biodegradability.
In the context of AI-driven drug discovery, compounds like 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) are frequently analyzed using machine learning models to predict their pharmacokinetic and toxicological profiles. Such advancements accelerate the identification of promising candidates, reducing time and costs associated with traditional screening methods. This synergy between computational and experimental approaches is reshaping the pharmaceutical landscape.
For researchers sourcing CAS No. 2361727-26-4, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with industry standards. The compound’s stability under various storage conditions is also a critical factor for long-term usability in research settings.
Looking ahead, the exploration of fluorinated pyran derivatives like 2H-Pyran-3-methanamine is expected to expand, particularly in areas such as antiviral and anticancer drug development. Its structural features align with the growing interest in bioisosteres, where fluorine atoms are strategically incorporated to optimize drug properties. This trend underscores the compound’s relevance in cutting-edge pharmaceutical research.
In summary, 2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1) (CAS No. 2361727-26-4) represents a versatile and promising scaffold in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, reflecting the interdisciplinary nature of contemporary scientific advancements. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.
2361727-26-4 (2H-Pyran-3-methanamine, 4,4-difluorotetrahydro-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)